![molecular formula C16H19NO B2538525 N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide CAS No. 2411230-18-5](/img/structure/B2538525.png)
N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide, also known as SNC80, is a selective agonist of the delta-opioid receptor. It was first synthesized in the late 1990s and has since been extensively studied for its potential use in scientific research.
Mechanism of Action
N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide is a selective agonist of the delta-opioid receptor, which is a type of opioid receptor found in the brain and spinal cord. When this compound binds to the delta-opioid receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the delta-opioid receptor is thought to be responsible for the analgesic and anti-addictive effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, and may be useful in the treatment of chronic pain. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models, suggesting that it may be useful in the treatment of drug addiction.
Advantages and Limitations for Lab Experiments
N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide has several advantages for use in lab experiments. It is a selective agonist of the delta-opioid receptor, which means that it can be used to specifically target this receptor in experiments. Additionally, this compound has been extensively studied and its mechanism of action is well understood.
However, there are also some limitations to the use of this compound in lab experiments. It has been shown to have some off-target effects, which means that it may not be entirely specific to the delta-opioid receptor. Additionally, this compound has a relatively short half-life, which means that it may not be suitable for long-term experiments.
Future Directions
There are several future directions for the study of N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide. One potential direction is the development of new analogs of this compound that may have improved selectivity and efficacy. Additionally, this compound may be useful in the development of new treatments for chronic pain and drug addiction. Further research is needed to fully understand the potential of this compound in these areas.
Conclusion
This compound, or this compound, is a selective agonist of the delta-opioid receptor that has been extensively studied for its potential use in scientific research. It has been shown to have analgesic and anti-addictive properties, and may be useful in the development of new treatments for chronic pain and drug addiction. While there are some limitations to the use of this compound in lab experiments, its well-understood mechanism of action and potential for future development make it an important area of study.
Synthesis Methods
The synthesis of N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide involves several steps, including the reaction of 2-cyclopropyl-1-phenylpropan-2-ol with tert-butyl carbamate, followed by the reaction with propargyl bromide. The resulting compound is then treated with lithium aluminum hydride to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-(2-Cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide has been extensively studied for its potential use in scientific research. It has been shown to have analgesic properties and may be useful in the treatment of chronic pain. Additionally, this compound has been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
N-(2-cyclopropyl-1-phenylpropan-2-yl)but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO/c1-3-7-15(18)17-16(2,14-10-11-14)12-13-8-5-4-6-9-13/h4-6,8-9,14H,10-12H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGYNLCWZMVRTDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NC(C)(CC1=CC=CC=C1)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.